Cas no 2156995-49-0 (2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid
• CAS No: 2156995-49-0
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• CID: 6294527
• PubChem ID: 165530577
• Update Time: 2025-06-13

2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid
• EN300-1297883
• 2156995-49-0
• 2-{[(benzyloxy)carbonyl]amino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid

• Inchi： 1S/C14H13ClN2O4S/c15-13-16-10(8-22-13)6-11(12(18)19)17-14(20)21-7-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2,(H,17,20)(H,18,19)
• InChI Key： XQLPDKKKLRRCKE-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 340.0284558g/mol
• Monoisotopic Mass: 340.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid (CAS No. 2156995-49-0)

The compound 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid (CAS No. 2156995-49-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyloxy carbonyl group and a 2-chloro-1,3-thiazol-4-yl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's propanoic acid backbone further enhances its versatility in chemical reactions.

In recent years, the demand for thiazole derivatives like 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid has surged due to their role in developing novel therapeutics. The 2-chloro-1,3-thiazole fragment is a key pharmacophore in many FDA-approved drugs, particularly those targeting infectious diseases and metabolic disorders. This has led to increased searches for "thiazole-based drug intermediates" and "CAS 2156995-49-0 applications" across scientific databases and AI-driven platforms. The compound's carbonylamino functionality also makes it a candidate for peptide coupling reactions, a hot topic in synthetic chemistry.

From a synthetic perspective, 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid offers a robust platform for structural diversification. Its benzyloxy carbonyl protecting group is widely used in peptide synthesis, aligning with the growing interest in "peptide therapeutics" and "green chemistry." The compound's solubility profile and stability under various conditions make it suitable for high-throughput screening, a trend emphasized in modern drug discovery workflows. Researchers often query "how to synthesize thiazole derivatives" or "benzyloxy carbonyl amino acid uses," reflecting its relevance in contemporary chemistry.

Beyond pharmaceuticals, CAS 2156995-49-0 has potential applications in agrochemicals. The 2-chloro-1,3-thiazol-4-yl group is a common motif in pesticides and herbicides, driving searches for "thiazole agrochemical intermediates." Its compatibility with environmentally friendly synthesis methods also resonates with the global push toward sustainable chemistry. The compound's propanoic acid segment further enables derivatization for enhanced bioactivity, a feature highlighted in recent patents and publications.

Quality control and analytical characterization of 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid are critical for its industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity, a topic frequently searched as "analytical methods for thiazole compounds." The compound's CAS number, 2156995-49-0, serves as a unique identifier in regulatory and commercial databases, underscoring its importance in supply chain transparency.

In summary, 2-{(benzyloxy)carbonylamino}-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid represents a multifaceted tool for researchers exploring thiazole chemistry and peptide synthesis. Its alignment with trending topics like "drug discovery intermediates" and "sustainable agrochemicals" ensures its continued relevance in scientific and industrial circles. As innovation in these fields accelerates, this compound is poised to play a pivotal role in shaping future breakthroughs.